Cas no 1101060-83-6 (5-fluoro-3-methyl-1h-pyridin-2-one)

5-Fluoro-3-methyl-1H-pyridin-2-one is a fluorinated heterocyclic compound featuring a pyridinone core with a fluorine substituent at the 5-position and a methyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the methyl group can influence reactivity and selectivity in further derivatization. Its well-defined molecular framework is advantageous for the development of bioactive molecules, particularly in medicinal chemistry, where such motifs are often explored for their potential in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-fluoro-3-methyl-1h-pyridin-2-one structure

1101060-83-6 structure

Product Name:5-fluoro-3-methyl-1h-pyridin-2-one

CAS No:1101060-83-6

MF:C₆H₆FNO

MW:127.116344928741

CID:1190776

PubChem ID:60150205

Update Time:2025-05-19

5-fluoro-3-methyl-1h-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-3-methyl-1h-pyridin-2-one
- AAZPZNNHFPJRKN-UHFFFAOYSA-N
- AB82901
- 5-FLUORO-3-METHYLPYRIDIN-2-OL
- 1101060-83-6
- SCHEMBL12944279
- 5-Fluoro-3-methylpyridin-2(1H)-one
- SCHEMBL16235502
- 5-Fluoro-2-hydroxy-3-methylpyridine
- 5-fluoro-3-methyl-pyridin-2-ol
- Inchi： 1S/C6H6FNO/c1-4-2-5(7)3-8-6(4)9/h2-3H,1H3,(H,8,9)
- InChI Key： AAZPZNNHFPJRKN-UHFFFAOYSA-N
- SMILES： FC1=CNC(C(C)=C1)=O

Computed Properties

Exact Mass: 127.043341977g/mol
Monoisotopic Mass: 127.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 29.1Å²

5-fluoro-3-methyl-1h-pyridin-2-one Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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Additional information on 5-fluoro-3-methyl-1h-pyridin-2-one

5-fluoro-3-methyl-1H-pyridin-2-one: A Comprehensive Overview

5-fluoro-3-methyl-1H-pyridin-2-one (CAS No. 1101060-83-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 2-position. The presence of a fluorine atom at the 5-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 5-fluoro-3-methyl-1H-pyridin-2-one involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridinone ring system, thereby improving yields and reducing reaction times.

One of the most promising applications of 5-fluoro-3-methyl-1H-pyridin-2-one lies in its potential as a drug intermediate. The compound's ability to act as a scaffold for bioactive molecules has been extensively studied. For example, derivatives of this compound have shown promise in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted its role in modulating key cellular pathways, such as the PI3K/AKT/mTOR signaling cascade, which is implicated in cancer progression.

In addition to its pharmacological applications, 5-fluoro-3-methyl-1H-pyridin-2-one has also found utility in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties contribute to efficient charge transport and emission characteristics.

From an environmental perspective, 5-fluoro-3-methyl-1H-pyridin